Cas no 115702-68-6 (1,2-Cyclohexanedicarboxylic acid, bis(methylcyclohexyl) ester)

1,2-Cyclohexanedicarboxylic acid, bis(methylcyclohexyl) ester structure
115702-68-6 structure
Product Name:1,2-Cyclohexanedicarboxylic acid, bis(methylcyclohexyl) ester
CAS No:115702-68-6
MF:C22H36O4
MW:364.518847465515
CID:1205029
PubChem ID:67386864
Update Time:2025-04-20

1,2-Cyclohexanedicarboxylic acid, bis(methylcyclohexyl) ester Chemical and Physical Properties

Names and Identifiers

    • 1,2-Cyclohexanedicarboxylic acid, bis(methylcyclohexyl) ester
    • bis(1-methylcyclohexyl) cyclohexane-1,2-dicarboxylate
    • DTXSID60737204
    • SCHEMBL2380571
    • 115702-68-6
    • Inchi: 1S/C22H36O4/c1-21(13-7-3-8-14-21)25-19(23)17-11-5-6-12-18(17)20(24)26-22(2)15-9-4-10-16-22/h17-18H,3-16H2,1-2H3
    • InChI Key: NIEGHGYTKWFAEY-UHFFFAOYSA-N
    • SMILES: O(C(C1CCCCC1C(=O)OC1(C)CCCCC1)=O)C1(C)CCCCC1

Computed Properties

  • Exact Mass: 364.26148
  • Monoisotopic Mass: 364.26135963g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 454
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
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